Cas no 7639-53-4 (3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline)

• Product Name: 3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline
• CAS No: 7639-53-4
• MF: C₁₀H₅Cl₂N₃
• MW: 238.072799444199
• CID: 982637
• PubChem ID: 269497
• Update Time: 2025-04-20

3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline
• 3,6-dichloro[1,2,4]triazolo[3,4-a]isoquinoline
• 3,6-Dichlor-s-triazolo< 3,4-a> isochinolin
• 3,6-Dichlor-s-triazolo< 3.4-a> isochinolin
• AC1L6ML3
• AC1Q3RWF
• AG-J-10322
• AR-1E9953
• CTK5E2900
• NSC110664
• 7639-53-4
• NSC-110664
• DTXSID50296638

• Inchi： 1S/C10H5Cl2N3/c11-8-5-15-9(13-14-10(15)12)7-4-2-1-3-6(7)8/h1-5H
• InChI Key： NHVLFSFDLSVTAG-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(=NN=C2C2C=CC=CC=21)Cl

Computed Properties

• Exact Mass: 236.98625
• Monoisotopic Mass: 236.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19
• LogP: 3.18930